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Compound of Interest

Compound Name: ZOSUQUIDAR

Cat. No.: B1143077

Introduction: The Challenge of Multidrug Resistance

Multidrug resistance (MDR) presents a significant obstacle in the effective chemotherapeutic
treatment of various cancers.[1] A primary driver of MDR is the overexpression of ATP-binding
cassette (ABC) transporters, particularly P-glycoprotein (P-gp), which is encoded by the MDR1
gene.[1][2] P-gp acts as an ATP-dependent efflux pump, actively expelling a broad range of
structurally diverse anticancer drugs from the cell.[1] This reduction in intracellular drug
concentration diminishes therapeutic efficacy and leads to resistance against multiple
chemotherapeutic agents.[1][2] Zosuquidar (formerly LY335979) is a potent, third-generation
P-glycoprotein inhibitor designed to counteract P-gp-mediated MDR.[1][3] By blocking this
efflux pump, zosuquidar restores the sensitivity of cancer cells to chemotherapy, representing
a promising strategy to improve clinical outcomes.[1]

Chemical Structure and Physicochemical Properties

Zosuquidar is a difluorocyclopropyl quinoline and a cyclopropyldibenzosuberane derivative.[1]
[2] Its chemical identifiers and key properties are summarized below.

Table 1: Chemical Identifiers for Zosuquidar
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Identifier Value

(2R)-1-[4-[(2S,4R)-3,3-difluoro-11-
tetracyclo[10.4.0.02,4.05,10]hexadeca-

IUPAC Name . .
1(16),5,7,9,12,14-hexaenyl]piperazin-1-yl]-3-
quinolin-5-yloxypropan-2-ol[2]

Synonyms LY335979, RS 33295-198
167354-41-8 (free base)[4], 167465-36-3

CAS Number ) )

(trihydrochloride)[5]

Molecular Formula C32H31F2N30:2 (free base)[4]

SMILES FCl([C@H]2[C@@H]1C3=C(--INVALID-LINK--
N5CCN(CC5)C--INVALID-LINK--O)C=CC=C3)F

InChl Key IHOVFYSQUDPMCN-DBEBIPAY SA-N[4]

ble 2: Physicochemical ies of id

Property Value

527.60 g/mol (free base), 636.99 g/mol

Molecular Weight ] ]
(trihydrochloride)[5][6]

Appearance Off-white to light yellow solid[7]

Zosugquidar: Soluble in DMSO (= 100 mg/mL)[7].
Zosuquidar hydrochloride: H20: 4 mg/mL

Solubility (warmed); DMF: 10 mg/mL; DMSO: 10 mg/mL;
Ethanol: 10 mg/mL. Zosuquidar trihydrochloride:
Soluble to 50 mM in DMSO[6].

Powder: -20°C for 3 years[8]. Solutions are
Storage

unstable and should be freshly prepared[9].

Mechanism of Action

Zosuquidar is a highly selective and potent P-glycoprotein inhibitor.[1][4] It functions as a non-
transported, competitive inhibitor that binds with high affinity to P-gp, likely within the central
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drug-binding pocket.[1] This action prevents the binding and subsequent efflux of
chemotherapeutic substrates.[1] Unlike earlier generation inhibitors, zosuquidar demonstrates
high specificity for P-gp and does not significantly inhibit other ABC transporters like Multidrug
Resistance-Associated Protein 1 (MRP1) or Breast Cancer Resistance Protein (BCRP) at
therapeutic concentrations.[3][10][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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